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This technical guide provides a comprehensive overview of nickel(ll) thiocyanate, a versatile
inorganic compound with significant applications in coordination chemistry, materials science,
and catalysis. This document is intended for researchers, scientists, and professionals in drug
development and related fields, offering detailed information on its chemical properties,
synthesis, and reactivity.

Core Chemical Identity and Properties

Nickel(ll) thiocyanate is an inorganic compound with the chemical formula Ni(SCN)z.[1][2] It
consists of a nickel atom in the +2 oxidation state coordinated to two thiocyanate anions.[3]
The compound typically appears as a green-brown or dark chocolate-colored powder in its
anhydrous form.[1][4] In aqueous solutions, it imparts a characteristic green color.[4][5]
Nickel(ll) thiocyanate can also exist in hydrated forms, such as the green tetrahydrate,
Ni(SCN)2:4H20, and a hemihydrate, Ni(SCN)2-%2H20.[5]

The structure of anhydrous Ni(SCN)z is a two-dimensional coordination polymer where each
nickel ion is octahedrally coordinated by four sulfur atoms and two nitrogen atoms from the
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bridging thiocyanate ligands.[1][3] This layered structure is held together by van der Waals
forces.[1] At low temperatures, nickel(ll) thiocyanate exhibits antiferromagnetic properties.[1]

Quantitative Data Summary

A summary of the key quantitative properties of nickel(ll) thiocyanate is presented in the table
below for easy reference and comparison.

Property Value References

Chemical Formula Ni(SCN)2 [1][2]

Molar Mass 174.86 g/mol [1112][3][6]

Appearance Green-brown powder 1]
(anhydrous)

Dark brown powder [5]

Green crystalline solid 3]

(hydrated)

Density 2.59 g/cm?3 [1]

Solubility in Water 35.48 g/100g solution at 25°C [51[7]

Melting Point Decomposes upon heating [1]

CAS Number 13689-92-4 [1][2][3]

Experimental Protocols

Detailed methodologies for the synthesis of nickel(ll) thiocyanate are provided below. These
protocols are based on established literature procedures.

Synthesis of Nickel(ll) Thiocyanate via Metathesis
Reaction

This common method involves the reaction of a soluble nickel salt with a soluble thiocyanate
salt, leading to the precipitation of an insoluble salt, leaving the desired nickel thiocyanate in

solution.
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Materials:

Nickel(ll) sulfate (NiSOa4)

Barium thiocyanate (Ba(SCN)z2) or Potassium thiocyanate (KSCN)
Deionized water

Filter paper

Beakers

Stirring rod

Heating plate (optional)

Procedure:

Solution Preparation: Prepare separate agueous solutions of nickel(ll) sulfate and barium
thiocyanate.

Reaction: Slowly add the barium thiocyanate solution to the nickel(ll) sulfate solution while
stirring continuously. A white precipitate of barium sulfate (BaSOa4) will form. NiSOas(aq) +
Ba(SCN)z(aq) — Ni(SCN)z(aq) + BaSOa(s)

Filtration: Filter the mixture to remove the insoluble barium sulfate precipitate. The filtrate is
an aqueous solution of nickel(ll) thiocyanate.

Crystallization:

o For Tetrahydrate (Ni(SCN)2-4H20): Evaporate the filtrate at a low temperature (around
15°C) to induce crystallization of the green tetrahydrate.[5]

o For Anhydrous (Ni(SCN)2): After obtaining the hemihydrate by drying the tetrahydrate in a
desiccator, heat it to 150°C to yield the brown anhydrous form.[5]
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Synthesis of Nickel(ll) Thiocyanate using Nickel
Carbonate or Hydroxide

This alternative method avoids the formation of a precipitate that needs to be filtered off.

Materials:

Freshly prepared nickel(Il) carbonate (NiCOs) or nickel(ll) hydroxide (Ni(OH)z2)

Thiocyanic acid (HSCN) solution

Beaker

Stirring rod
Procedure:

» Reaction: Dissolve the freshly prepared nickel(ll) carbonate or hydroxide in a dilute solution
of thiocyanic acid.[5] NiCOs(s) + 2ZHSCN(aq) — Ni(SCN)z(aq) + H20(l) + CO2(g) Ni(OH)z(s) +
2HSCN(aqg) — Ni(SCN)z(aq) + 2H20()

» Concentration and Crystallization: Concentrate the resulting green solution by gentle heating
and then cool to approximately 15°C to crystallize the tetrahydrate.[5]

o Dehydration: Follow the dehydration procedure described in the previous method to obtain
the anhydrous form.[5]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate key aspects of nickel(ll) thiocyanate's structure and its
application in catalysis.
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Coordination Environment of Nickel(ll) in Ni(SCN)2

S S S § N N
C Cc C C
N N N N

Click to download full resolution via product page

Caption: Octahedral coordination of Ni2* in the Ni(SCN)2 polymer.

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1164915/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-nickel-ii-thiocyanate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164915?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Workflow for Ni(SCN)2-Catalyzed Suzuki-Miyaura Coupling
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Caption: Experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Applications in Catalysis

Nickel(ll) thiocyanate complexes have emerged as effective catalysts for various organic
transformations, particularly in cross-coupling reactions.[8] These reactions are fundamental in
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the synthesis of complex organic molecules, including pharmaceuticals and functional
materials.[3]

Suzuki-Miyaura Coupling

Complexes of nickel(ll) thiocyanate with phosphine ligands, such as (2S,3S)-2,3-
bis(diphenylphosphino)butane (Chiraphos), have demonstrated high activity in catalyzing
Suzuki-Miyaura coupling reactions.[8] This reaction forms a carbon-carbon bond between an
organoboron compound and an organohalide. The catalytic efficiency of these nickel
thiocyanate complexes is comparable to that of other nickel(ll) salts like NiClz or Ni(acac)2.[8]

Buchwald-Hartwig Amination

Similar nickel(Il) thiocyanate complexes also effectively catalyze Buchwald-Hartwig amination,
a reaction that forms a carbon-nitrogen bond between an aryl halide or pseudohalide and an
amine.[8] This highlights the versatility of Ni(SCN)2z as a precursor for generating active
catalytic species for important bond-forming reactions.

Polymerization Reactions

Nickel(ll) thiocyanate complexes are also utilized as catalysts in polymerization reactions.[8]
For instance, they can catalyze the polymerization of 1,4-dihalobenzenes to produce poly(1,4-
phenylenes) and the polymerization of 2-halo-3-hexylthiophenes to yield poly(3-
hexylthiophene-2,5-diyl).[8] These polymers are of interest for their applications in electronic
materials.

Safety and Handling

Nickel(ll) thiocyanate is considered hazardous. It is toxic if inhaled or ingested and can cause
irritation to the skin, eyes, and respiratory system.[3] Furthermore, nickel compounds are
suspected carcinogens.[3] Appropriate personal protective equipment (PPE), including gloves,
safety glasses, and a respirator, should be worn when handling this compound.[3] All work
should be conducted in a well-ventilated area.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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